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Compound of Interest

Compound Name: AMG8788

Cat. No.: B12397768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AMG8788 is a potent and selective antagonist of the Transient Receptor Potential Melastatin 8

(TRPM8) ion channel, with a reported IC50 value of 63.2 nM.[1] TRPM8 is a non-selective

cation channel primarily known for its role as a sensor for cold temperatures and cooling agents

like menthol.[2][3][4][5] Upon activation, TRPM8 allows the influx of cations, predominantly

Ca2+ and Na+, leading to membrane depolarization and subsequent cellular responses.[3][5]

Due to its involvement in cold sensation and pain pathways, TRPM8 is a target of interest for

therapeutic development.[6]

These application notes provide a detailed protocol for the proper dissolution and use of

AMG8788 in in vitro cell culture experiments to ensure reliable and reproducible results.

Data Presentation
A summary of the physicochemical and handling properties of AMG8788 is provided in the

table below.
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Property Value Reference

Molecular Weight 414.40 g/mol N/A

Mechanism of Action TRPM8 Antagonist [1]

IC50 63.2 nM [1]

Recommended Solvent Dimethyl Sulfoxide (DMSO) N/A

Solubility in DMSO

≥ 100 mg/mL (as indicated for

some polar aprotic solvents,

though specific value for

AMG8788 is not provided)

[7]

Stock Solution Storage
-20°C for up to one month;

-80°C for up to six months
N/A

Working Solution Storage
Prepare fresh for each

experiment
N/A

Experimental Protocols
Preparation of AMG8788 Stock Solution
Objective: To prepare a high-concentration stock solution of AMG8788 in DMSO for

subsequent dilution into cell culture media.

Materials:

AMG8788 powder

Sterile, anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Protocol:
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Pre-warming: Allow the vial of AMG8788 powder and the anhydrous DMSO to equilibrate to

room temperature for at least one hour before opening to prevent condensation.

Weighing: In a sterile environment (e.g., a laminar flow hood), carefully weigh the desired

amount of AMG8788 powder.

Dissolution:

Add the appropriate volume of anhydrous DMSO to the AMG8788 powder to achieve the

desired stock concentration (e.g., 10 mM).

To prepare a 10 mM stock solution, dissolve 4.144 mg of AMG8788 in 1 mL of DMSO.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in

a 37°C water bath can aid dissolution if necessary.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-

term storage (up to six months).

Note: It is crucial to keep the final concentration of DMSO in the cell culture medium below

0.5% (v/v), and ideally below 0.1%, as higher concentrations can be cytotoxic to many cell

lines.

Preparation of Working Solutions and Treatment of Cells
Objective: To dilute the AMG8788 stock solution to the final desired experimental

concentrations in cell culture medium and treat the cells.

Materials:

AMG8788 stock solution (e.g., 10 mM in DMSO)

Complete cell culture medium, pre-warmed to 37°C
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Cultured cells ready for treatment

Sterile tubes and pipettes

Protocol:

Thawing Stock Solution: Thaw an aliquot of the AMG8788 stock solution at room

temperature.

Serial Dilution (if necessary): For a wide range of final concentrations, it is recommended to

perform serial dilutions of the stock solution in complete cell culture medium.

Preparation of Final Working Solution:

Calculate the volume of the stock solution needed to achieve the final desired

concentration in your cell culture vessel.

Example for a 10 µM final concentration in 1 mL of medium: Add 1 µL of the 10 mM stock

solution to 999 µL of pre-warmed complete cell culture medium. This results in a final

DMSO concentration of 0.1%.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as was used for the highest concentration of AMG8788. This is essential to

distinguish the effects of the compound from any potential effects of the solvent.

Cell Treatment:

Remove the existing medium from the cultured cells.

Add the freshly prepared working solutions (including the vehicle control) to the respective

wells or flasks.

Gently swirl the plate or flask to ensure even distribution.

Incubation: Incubate the cells for the desired experimental duration under standard cell

culture conditions (e.g., 37°C, 5% CO2).
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Visualizations
TRPM8 Signaling Pathway and Inhibition by AMG8788
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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